Cas no 2138238-06-7 (Oxirane, 2-[[3-(bromomethyl)phenyl]methyl]-)

• Product Name: Oxirane, 2-[[3-(bromomethyl)phenyl]methyl]-
• CAS No: 2138238-06-7
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 5280335
• Update Time: 2025-05-25

Oxirane, 2-[[3-(bromomethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-[[3-(bromomethyl)phenyl]methyl]-

• Inchi： 1S/C10H11BrO/c11-6-9-3-1-2-8(4-9)5-10-7-12-10/h1-4,10H,5-7H2
• InChI Key： FMZQTRKOUITIIL-UHFFFAOYSA-N
• SMILES： O1CC1CC1=CC=CC(CBr)=C1

Additional information on Oxirane, 2-[[3-(bromomethyl)phenyl]methyl]-

Oxirane, 2-[[3-(bromomethyl)phenyl]methyl]: A Comprehensive Overview

Oxirane, also known as an epoxide, is a three-membered cyclic ether with the formula C₂H₄O. The compound in question, Oxirane, 2-[[3-(bromomethyl)phenyl]methyl] (CAS No: 2138238-06-7), is a specific derivative of oxirane where the oxygen atom is connected to two carbon atoms, one of which is substituted with a bromomethylphenyl group. This substitution introduces unique chemical properties and expands the potential applications of this compound in various fields.

The structure of Oxirane, 2-[[3-(bromomethyl)phenyl]methyl] consists of an epoxide ring attached to a benzene ring via a methylene group. The bromine atom on the benzene ring adds to the compound's reactivity and functionality. This structure makes it particularly useful in organic synthesis, where epoxides are often employed as intermediates or building blocks for more complex molecules.

Recent studies have highlighted the importance of epoxides like Oxirane, 2-[[3-(bromomethyl)phenyl]methyl] in materials science and drug development. For instance, researchers have explored the use of this compound in the synthesis of advanced polymers and biodegradable materials. Its ability to undergo ring-opening reactions under specific conditions makes it a valuable precursor for creating functional polymers with tailored properties.

In the pharmaceutical industry, Oxirane, 2-[[3-(bromomethyl)phenyl]methyl] has shown promise as an intermediate in the synthesis of bioactive compounds. Its brominated substituent facilitates various substitution reactions, enabling the creation of diverse molecular structures with potential therapeutic applications. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making this compound more accessible for large-scale production.

Another area where Oxirane, 2-[[3-(bromomethyl)phenyl]methyl] has gained attention is in environmental chemistry. Scientists have investigated its role in degradation processes and its potential as a precursor for biodegradable materials. The compound's ability to form stable bonds under certain conditions makes it a candidate for developing sustainable materials that can reduce environmental impact.

From a synthetic perspective, Oxirane, 2-[[3-(bromomethyl)phenyl]methyl] can be prepared through various methods, including oxidation of alkenes or direct epoxidation using peracids. The choice of synthesis method depends on the desired purity and scale of production. Recent research has focused on optimizing these processes to improve yield and reduce costs, making this compound more viable for industrial applications.

In conclusion, Oxirane, 2-[[3-(bromomethyl)phenyl]methyl] (CAS No: 2138238-06-7) is a versatile compound with significant potential in multiple scientific domains. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing studies continue to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in advancing modern chemistry.